Cas no 2228739-19-1 (2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine)

• Product Name: 2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine
• CAS No: 2228739-19-1
• MF: C₁₂H₁₅N₅
• MW: 229.281001329422
• CID: 6221108
• PubChem ID: 165673187
• Update Time: 2025-05-24

2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine
• 2,2-dimethyl-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclopropan-1-amine
• 2228739-19-1
• EN300-1770165

• Inchi： 1S/C12H15N5/c1-12(2)9(10(12)13)7-4-3-5-8(6-7)11-14-16-17-15-11/h3-6,9-10H,13H2,1-2H3,(H,14,15,16,17)
• InChI Key： RNUIYCOCWCSKCX-UHFFFAOYSA-N
• SMILES： NC1C(C2C=CC=C(C3N=NNN=3)C=2)C1(C)C

Computed Properties

• Exact Mass: 229.13274550g/mol
• Monoisotopic Mass: 229.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.5Ų

Additional information on 2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine

Comprehensive Overview of 2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine (CAS No. 2228739-19-1)

The compound 2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine (CAS No. 2228739-19-1) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its distinctive cyclopropane core, coupled with the tetrazole functional group, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly intrigued by its potential as a bioisostere for carboxylic acids, a feature that enhances its metabolic stability and bioavailability.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for more effective and safer therapeutics. The tetrazole moiety in 2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine is a key contributor to its pharmacological properties, as it mimics the carboxylate group while offering improved resistance to enzymatic degradation. This characteristic aligns with current trends in drug design, where bioisosteric replacements are increasingly employed to optimize drug-like properties.

The synthesis of 2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine involves multi-step organic reactions, including cyclopropanation and tetrazole formation. These processes are meticulously optimized to ensure high yield and purity, which are critical for its application in preclinical studies. The compound's CAS No. 2228739-19-1 serves as a unique identifier in chemical databases, facilitating its tracking and regulatory compliance.

One of the most frequently searched questions in the context of tetrazole-containing compounds is their role in central nervous system (CNS) drug development. The 2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine has shown potential in modulating neurotransmitter systems, making it a subject of ongoing research for conditions such as anxiety and depression. Its amine functionality further enhances its ability to interact with biological targets, a feature highly valued in neuropharmacology.

Another area of interest is the compound's applicability in cancer therapeutics. The cyclopropane ring is known to confer rigidity to the molecular structure, which can improve binding affinity to oncogenic targets. Coupled with the tetrazole group's ability to participate in hydrogen bonding, this compound is being explored for its potential to inhibit key enzymes involved in tumor progression.

From a green chemistry perspective, the synthesis and application of 2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine are being evaluated for their environmental impact. Researchers are investigating solvent-free or aqueous-phase reactions to minimize waste and energy consumption, aligning with global sustainability goals. This approach not only enhances the compound's appeal but also addresses growing consumer and regulatory demands for eco-friendly pharmaceuticals.

In summary, 2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine (CAS No. 2228739-19-1) represents a versatile and promising compound in modern drug discovery. Its unique structural features, combined with its potential applications in CNS disorders and oncology, make it a focal point of contemporary research. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in the development of next-generation therapeutics.